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Compound of Interest

Compound Name: 5-Oxodecanoic acid

Cat. No.: B1666350 Get Quote

5-Oxodecanoic Acid: A Technical Guide to
Solubility and Stability
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data and

recommended methodologies for assessing the solubility and stability of 5-Oxodecanoic acid.

This document is intended to be a valuable resource for researchers and professionals in drug

development and other scientific fields who are working with this compound. Please note that

while this guide consolidates the most current information, specific experimental data on 5-
Oxodecanoic acid is limited in peer-reviewed literature. Therefore, this document also

provides generalized protocols and discusses potential stability concerns based on the

chemistry of related keto acids.

Core Properties of 5-Oxodecanoic Acid
5-Oxodecanoic acid (CAS: 624-01-1) is a C10 fatty acid with a ketone group at the 5-position.

[1] It is a clear, colorless to yellow solid with a creamy, peach-like aroma.[1][2]
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Property Value Source

Molecular Formula C₁₀H₁₈O₃ [1]

Molecular Weight 186.25 g/mol [1]

CAS Number 624-01-1

Physical Description Clear colorless to yellow solid

Melting Point 53-58 °C

Boiling Point 324-326 °C (at 760 mm Hg)

Solubility Profile
The solubility of 5-Oxodecanoic acid is a critical parameter for its handling, formulation, and

biological assessment. Based on available data, it is characterized as being very slightly

soluble in water and soluble in polar organic solvents like ethanol.

Solvent
Quantitative Data
(at 25 °C)

Qualitative
Description

Source

Water
~2669 mg/L

(estimated)
Very slightly soluble

Ethanol Data not available Soluble

It is highly recommended that researchers determine the solubility in their specific solvent

systems of interest.

Experimental Protocol for Equilibrium Solubility
Determination (Shake-Flask Method)
The shake-flask method is a widely recognized and recommended technique for determining

the equilibrium solubility of a compound.

Objective: To determine the saturation concentration of 5-Oxodecanoic acid in a specific

solvent at a controlled temperature.
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Materials:

5-Oxodecanoic acid (solid)

Solvent of interest (e.g., water, ethanol, phosphate buffer pH 7.4)

Orbital shaker with temperature control

Analytical balance

Centrifuge

HPLC with a suitable detector (e.g., UV-Vis or MS) or other validated analytical method

Volumetric flasks and pipettes

Syringe filters (e.g., 0.22 µm PTFE)

Procedure:

Add an excess amount of solid 5-Oxodecanoic acid to a known volume of the solvent in a

sealed flask. The excess solid is crucial to ensure that equilibrium with the solid phase is

achieved.

Place the flask in an orbital shaker set to a constant temperature (e.g., 25 °C or 37 °C) and

agitation speed.

Agitate the mixture for a predetermined period to reach equilibrium. It is recommended to

establish the time to equilibrium by taking samples at various time points (e.g., 24, 48, and

72 hours) until the concentration in solution remains constant.

After reaching equilibrium, allow the suspension to settle.

Carefully withdraw an aliquot of the supernatant. To separate the dissolved compound from

the undissolved solid, either centrifuge the sample or filter it through a syringe filter.

Quantify the concentration of 5-Oxodecanoic acid in the clear filtrate/supernatant using a

validated analytical method, such as HPLC.
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Perform the experiment in triplicate to ensure the reliability of the results.

Stability Profile
Specific stability data for 5-Oxodecanoic acid is not readily available. However, based on the

chemical nature of keto acids, several factors can influence its stability. Keto acids, particularly

beta-keto acids, are known to be susceptible to degradation, primarily through decarboxylation.

While 5-Oxodecanoic acid is a gamma-keto acid and thus expected to be more stable, it is

still prudent to consider potential degradation pathways.

Potential Factors Affecting Stability:

Temperature: Elevated temperatures can accelerate degradation reactions. For related beta-

keto acids, storage at -80°C is recommended to minimize degradation.

pH: Extreme pH conditions (both acidic and alkaline) may catalyze hydrolysis or other

degradation reactions.

Light: Exposure to UV or high-intensity visible light may induce photolytic degradation.

Oxidizing Agents: The ketone and carboxylic acid functionalities may be susceptible to

oxidation.

Potential Degradation Pathways:

Decarboxylation: Loss of the carboxyl group as CO₂, potentially accelerated by heat.

Oxidation: Oxidation of the ketone or other parts of the aliphatic chain.

Hydrolysis: Cleavage of the molecule, though less likely for this structure under typical

conditions.

Experimental Protocol for Forced Degradation Study
A forced degradation study is essential to identify potential degradation products and establish

a stability-indicating analytical method.
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Objective: To investigate the degradation of 5-Oxodecanoic acid under various stress

conditions and to develop an analytical method capable of separating the parent compound

from its degradation products.

Materials:

5-Oxodecanoic acid

Hydrochloric acid (HCl)

Sodium hydroxide (NaOH)

Hydrogen peroxide (H₂O₂)

Photostability chamber

Temperature-controlled oven

HPLC-UV/MS system

pH meter

Procedure:

Preparation of Stock Solution: Prepare a stock solution of 5-Oxodecanoic acid in a suitable

solvent (e.g., acetonitrile or methanol).

Stress Conditions: Expose the stock solution to the following conditions in separate

experiments:

Acid Hydrolysis: Add 0.1 M HCl and incubate at a controlled temperature (e.g., 60°C).

Base Hydrolysis: Add 0.1 M NaOH and incubate at a controlled temperature.

Oxidation: Add 3% H₂O₂ and store at room temperature.

Thermal Degradation: Heat a solution of the compound at an elevated temperature (e.g.,

70°C).
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Photodegradation: Expose a solution to light in a photostability chamber.

Sample Analysis: At specified time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots of the

stressed samples. Neutralize the acidic and basic samples before analysis.

Analytical Method: Analyze the samples using a stability-indicating HPLC method. A reverse-

phase C18 column with a gradient elution of an acidic mobile phase (e.g., water with 0.1%

formic acid) and an organic modifier (e.g., acetonitrile) is a common starting point.

Data Evaluation: Compare the chromatograms of the stressed samples to that of an

unstressed control. Identify and quantify the degradation products and calculate the

percentage of degradation of 5-Oxodecanoic acid. Mass spectrometry (MS) can be used to

help identify the structure of the degradation products.

Visualized Workflows
Workflow for Solubility Determination
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1. Preparation

2. Equilibration

3. Quantification

Preparation Experiment Analysis Weigh excess
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Add solid to solvent
in a sealed flask

Measure known volume
of solvent

Agitate at constant
temperature (e.g., 24-72h)

Allow suspension to settle

Centrifuge or filter
to separate solid

Quantify concentration
in supernatant via HPLC

Repeat in triplicate

Click to download full resolution via product page

Caption: Workflow for equilibrium solubility determination.

Workflow for Forced Degradation Study
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Oxodecanoic-acid
https://pmc.ncbi.nlm.nih.gov/articles/PMC7595973/
https://www.benchchem.com/product/b1666350#solubility-and-stability-of-5-oxodecanoic-acid-in-various-solvents
https://www.benchchem.com/product/b1666350#solubility-and-stability-of-5-oxodecanoic-acid-in-various-solvents
https://www.benchchem.com/product/b1666350#solubility-and-stability-of-5-oxodecanoic-acid-in-various-solvents
https://www.benchchem.com/product/b1666350#solubility-and-stability-of-5-oxodecanoic-acid-in-various-solvents
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666350?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

